1-Methyl-6-nitroquinolin-4(1H)-one

• IUPAC Name: 1-methyl-6-nitroquinolin-4-one
• InChI: InChI=1S/C10H8N2O3/c1-11-5-4-10(13)8-6-7(12(14)15)2-3-9(8)11/h2-6H,1H3
• InChI Key: RTYZYMGYCRYVGF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=O)C2=C1C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C10H8N2O3
• DSSTOX Substance ID: DTXSID30309891
• Molecular Weight: 204.18 g/mol
• CAS RN: 68771-39-1

Description

1-Methyl-6-nitroquinolin-4(1H)-one, commonly known as MNQ, is a chemical compound that belongs to the quinoline family. It is a yellow crystalline powder that has been extensively studied for its potential applications in various scientific fields.

Scientific Research Applications

Synthetic Approaches : Research has focused on developing efficient synthetic routes for quinoline derivatives, including 1-methyl-6-nitroquinolin-4(1H)-one. These methods often involve cyclization reactions, nitration, and functional group manipulations to introduce the desired substituents on the quinoline core. For instance, the synthesis of related quinoline compounds has been achieved through cyclization of anilines with suitable carbon sources under acidic or basic conditions, followed by nitration to introduce the nitro group (Zhao, Lei, & Guo, 2017).

Chemical Reactivity and Modifications : The nitro group in 1-methyl-6-nitroquinolin-4(1H)-one is a reactive moiety that can undergo various chemical transformations, such as reduction to amino groups, displacement reactions, or participation in cycloaddition reactions. These transformations can lead to a wide range of derivatives with potential applications in drug discovery, material science, and as intermediates in organic synthesis. Studies have explored the reactivity of nitroquinolines with different nucleophiles and reductants to generate diverse derivatives with varying functional groups (Couch, Burke, Knox, & Moody, 2008).